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Compound of Interest

Compound Name: Oxsi-2

Cat. No.: B7721389 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Oxsi-2 is a potent, cell-permeable inhibitor of Spleen Tyrosine Kinase (Syk), a

non-receptor tyrosine kinase that plays a critical role in signal transduction in a variety of cell

types, including hematopoietic cells.[1] It is involved in mediating immune and inflammatory

responses. Oxsi-2 has been shown to inhibit the assembly of the NLRP3 inflammasome,

activation of caspase-1, and subsequent release of IL-1β.[2][3] It also blocks mitochondrial

ROS generation and pyroptotic cell death.[1][3] Due to its inhibitory effects on Syk-mediated

pathways, Oxsi-2 is a valuable tool in research related to inflammation, autoimmune diseases,

and oncology.[1][3] Proper preparation and storage of Oxsi-2 stock solutions are crucial for

ensuring its stability and obtaining reliable, reproducible experimental results.

Quantitative Data Summary
For accurate and consistent experimental outcomes, it is essential to be familiar with the

physicochemical properties of Oxsi-2. The following table summarizes key quantitative data for

this compound.
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Property Value Source(s)

Molecular Formula C₁₈H₁₅N₃O₃S [1][2][4]

Molecular Weight 353.4 g/mol [1][4][5][6]

Appearance Light yellow to brown solid [1]

Purity ≥95% [1][6]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][2][6]

Solubility in DMSO 10 mg/mL (approx. 28.3 mM) [1][6]

Storage (Solid Form)
-20°C, protect from light,

stored under nitrogen
[1][2]

Storage (Stock Solution)
-80°C (up to 6 months); -20°C

(up to 1 month)
[1]

Experimental Protocol: Preparation of a 10 mM
Oxsi-2 Stock Solution
This protocol provides a detailed methodology for preparing a 10 mM stock solution of Oxsi-2
in DMSO.

Materials:

Oxsi-2 powder (Purity ≥95%)

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or amber glass vials

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Equipment:

Analytical balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional, recommended)

Benchtop microcentrifuge (optional)

Procedure:

1. Calculation of Required Mass:

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Molarity (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Oxsi-2:

Mass (mg) = 10 mM × 1 mL × 353.4 g/mol

Mass (mg) = 3.534 mg

2. Step-by-Step Preparation:

Preparation: Before opening, allow the vial of Oxsi-2 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh 3.534 mg of Oxsi-2 powder using an analytical balance and

transfer it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of high-purity DMSO to the tube containing the Oxsi-2 powder. It

is important to use newly opened DMSO as it is hygroscopic, and absorbed water can

impact solubility.[1]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound.
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Assisted Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the

solution in an ultrasonic water bath for 5-10 minutes.[1] Gentle warming (e.g., to 37°C) can

also aid dissolution.[1] Visually inspect the solution to ensure there are no visible

particulates.

Final Step: Briefly centrifuge the tube to collect the entire solution at the bottom.

3. Aliquoting and Storage:

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, light-protective

tubes.[7]

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

short-term use (up to 1 month).[1] Always protect the solution from light.[1]

Working Solution Preparation:

For cell-based assays, the DMSO stock solution can be further diluted in a culture medium. To

avoid cell toxicity, ensure the final concentration of DMSO in the working solution is low,

typically less than 0.5%.[7]

Visualizations
The following diagrams illustrate the key relationships and workflows described in this protocol.
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Caption: Workflow for preparing Oxsi-2 stock solution.
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Oxsi-2 inhibits Syk, blocking downstream inflammatory pathways.
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Caption: Signaling pathway inhibited by Oxsi-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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